1-cyclopentanecarbonyl-4-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• IUPAC Name: cyclopentyl-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H27N7O2/c1-2-31-18-9-7-17(8-10-18)29-21-19(25-26-29)20(23-15-24-21)27-11-13-28(14-12-27)22(30)16-5-3-4-6-16/h7-10,15-16H,2-6,11-14H2,1H3
• InChI Key: CFBHJLSKEYLEGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5CCCC5)N=N2
• Molecular Formula: C22H27N7O2
• Molecular Weight: 421.5 g/mol
• CAS No.: 946364-64-3

Description

This compound features a piperazine core substituted at the 1-position with a cyclopentanecarbonyl group and at the 4-position with a 3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl moiety. The triazolo-pyrimidine scaffold is a fused heterocyclic system known for its role in kinase inhibition and receptor modulation, while the 4-ethoxyphenyl group may enhance lipophilicity and target engagement. Synthesis likely involves coupling a preformed triazolo-pyrimidine intermediate with a cyclopentanecarbonyl-piperazine derivative, analogous to methods described for related arylpiperazines .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Comparison

The table below summarizes key structural differences and their implications:

Compound Name	Core Heterocycle	Piperazine Substituent	Key Structural Features	Hypothesized Biological Role
Target Compound	Triazolo[4,5-d]pyrimidine	1-cyclopentanecarbonyl	Rigid cyclopentane ring; 4-ethoxyphenyl	Kinase inhibition or GPCR modulation (e.g., adenosine receptors) due to triazolo-pyrimidine
1-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]-4-(4-methoxybenzenesulfonyl)piperazine	Triazolo[4,5-d]pyrimidine	4-(4-methoxybenzenesulfonyl)	Sulfonyl group enhances solubility	Improved metabolic stability due to sulfonate’s resistance to esterases
4-(1H-pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one	Pyrazolo[4,3-d]pyrimidinone	4-(trifluoromethyl)phenyl	Trifluoromethyl boosts lipophilicity	Kinase inhibition (e.g., phosphodiesterase or JAK family targets)
4-Methyl-piperazine-1-carboxylic acid cyclopentyl ester derivatives	Pyrrolo-triazolo-pyrazine	Cyclopentyl esters/acetyl	Ester groups for prodrug activation	Designed for CNS penetration via ester hydrolysis

Pharmacological and Physicochemical Properties

• Metabolic Stability : The 4-ethoxyphenyl group may slow oxidative metabolism compared to unsubstituted phenyl rings. Sulfonyl derivatives () resist esterase cleavage, whereas cyclopentanecarbonyl could be susceptible to amidases .
• Target Selectivity: The triazolo-pyrimidine core is associated with adenosine receptor antagonism, while pyrazolopyrimidinones () often target kinases. Substituent bulk (cyclopentane vs. trifluoromethyl) may fine-tune receptor affinity .